Cas no 114011-35-7 ((3b)-3-(tert-Butyldimethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester)

• Product Name: (3b)-3-(tert-Butyldimethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester
• CAS No: 114011-35-7
• MF: C₃₁H₅₄O₃Si
• MW: 502.844171047211
• CID: 1058804
• PubChem ID: 11103135
• Update Time: 2025-05-25

(3b)-3-(tert-Butyldimethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (3β)-3-(tert-Butyldimethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester
• methyl 3β-dimethyl-t-butylsilyloxychol-5-en-24-oate
• (32)-3-(tert-Butyldimethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester
• (3beta)-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-chol-5-en-24-oic Acid Methyl Ester
• (3beta)-3-(tert-ButyldiMethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester
• (3
• DB-222884
• A)-3-(tert-Butyldimethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester
• Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• 114011-35-7
• (3ss)-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-chol-5-en-24-oic Acid Methyl Ester
• (3b)-3-(tert-Butyldimethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester

• Inchi： 1S/C31H54O3Si/c1-21(10-15-28(32)33-7)25-13-14-26-24-12-11-22-20-23(34-35(8,9)29(2,3)4)16-18-30(22,5)27(24)17-19-31(25,26)6/h11,21,23-27H,10,12-20H2,1-9H3/t21-,23+,24+,25-,26+,27+,30+,31-/m1/s1
• InChI Key： MGBFDWVTDWPAPD-MIXBDBMTSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]21

Computed Properties

• Exact Mass: 502.38422211g/mol
• Monoisotopic Mass: 502.38422211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives

Additional information on (3b)-3-(tert-Butyldimethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester

Compound CAS No. 114011-35-7: (3b)-3-(tert-Butyldimethylsilyl)oxy-chol-5-en-24-oic Acid Methyl Ester

The compound with CAS No. 114011-35-7, known as (3b)-3-(tert-butyl dimethyl silyl)oxy-chol-5-en-24-oic acid methyl ester, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a steroidal skeleton with specific functional groups that contribute to its unique properties and applications.

Chol-5-en-24-oic acid methyl ester forms the core of this molecule, with the tert-butyl dimethyl silyl (TBDMS) group attached at the 3b position. The TBDMS group is a well-known protecting group in organic synthesis, often used to stabilize hydroxyl groups during chemical transformations. This modification not only enhances the stability of the compound but also opens up possibilities for further functionalization in research and development settings.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its steroidal framework is reminiscent of cholesterol and other steroid hormones, which are known to play critical roles in cellular signaling and membrane dynamics. Researchers have explored the ability of this compound to interact with lipid membranes, suggesting potential applications in the study of membrane-associated diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its biological relevance, (3b)-3-(tert-butyl dimethyl silyl)oxy-chol-5-en-24-oic acid methyl ester has been utilized as a versatile building block in organic synthesis. Its silyl ether functionality allows for precise control over reactivity during chemical reactions, making it an invaluable tool for constructing complex molecules with high precision. This has led to its adoption in the synthesis of bioactive compounds, including potential anticancer agents and antibiotics.

The synthesis of this compound involves a series of carefully designed reactions that highlight modern synthetic techniques. The use of silylation reagents to protect hydroxyl groups is a testament to the advancements in protecting group chemistry, enabling chemists to manipulate sensitive functional groups without compromising the integrity of the molecule.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and reactivity, further underscoring its value as a research tool in academic and industrial settings.

In conclusion, (3b)-3-(tert-butyl dimethyl silyl)oxy-chol-5-en-24-oic acid methyl ester (CAS No. 114011-35-7) represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable compound for both fundamental research and applied development. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.